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Compound of Interest

Compound Name: 5-Fluoro-2-formylpyridine

Cat. No.: B112449

An In-depth Technical Guide to 5-Fluoro-2-formylpyridine: Chemical Properties and Structure

Introduction

5-Fluoro-2-formylpyridine, also known as 5-fluoropicolinaldehyde, is a fluorinated
heterocyclic compound of significant interest in medicinal chemistry and materials science.[1]
The presence of a fluorine atom and an aldehyde group on the pyridine ring imparts unique
chemical properties, making it a valuable intermediate in the synthesis of complex organic
molecules and novel drug candidates.[1] The introduction of fluorine can alter the physical,
chemical, and biological activities of compounds, often leading to improved efficacy and
bioavailability in drug development.[1][2] This guide provides a comprehensive overview of the
chemical properties, structure, and relevant experimental methodologies for 5-Fluoro-2-
formylpyridine.

Chemical Structure and Identification

The structure of 5-Fluoro-2-formylpyridine consists of a pyridine ring substituted with a
fluorine atom at the 5-position and a formyl (aldehyde) group at the 2-position.
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Identifier Value

IUPAC Name 5-fluoropyridine-2-carbaldehyde[3]
Molecular Formula CesHaFNO[3][4]

SMILES String Fclcee(C=0O)ncl[4]

InChl Key IACCXWQKIQUVFQ-UHFFFAQOYSA-NI3][4]
CAS Number 31181-88-1[3]

Physicochemical Properties

The physicochemical properties of 5-Fluoro-2-formylpyridine are summarized in the table
below. These properties are crucial for optimizing reaction conditions, purification processes,
and formulation development.

Property Value Reference

Molecular Weight 125.10 g/mol [3114]
Colorless to light yellow liquid

Appearance ) [1114]
or solid

Boiling Point 184 - 186 °C [1]

Density 1.249 g/cm? [1]

Flash Point 71°C [1]

Slightly soluble in water;
N Soluble in organic solvents like
Solubility [1]
ethanol, ether, and

dichloromethane.

Chemical Reactivity

5-Fluoro-2-formylpyridine exhibits reactivity characteristic of its functional groups: the
aldehyde, the pyridine ring, and the fluorine atom.
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o Aldehyde Group: The aldehyde group is susceptible to oxidation and can be converted to a
carboxylic acid using weak oxidizing agents.[1] It can also participate in various nucleophilic
addition and condensation reactions, making it a key handle for building more complex
molecules.[1] The electron-withdrawing effect of the fluorine atom may enhance the reactivity
of the aldehyde group.[1]

» Pyridine Ring: The nitrogen atom in the pyridine ring confers weak basicity, allowing it to
react with acids to form pyridine salts.[1] This property can influence its solubility and
reactivity in different pH environments.[1]

» Fluorine Atom: The highly electronegative fluorine atom significantly influences the electron
distribution within the molecule.[1] This can affect the reactivity of other positions on the
pyridine ring and is a key feature leveraged in drug design to modify properties like metabolic
stability and receptor binding affinity.[2]

Experimental Protocols
Synthesis Methodologies

Several synthetic routes for 5-Fluoro-2-formylpyridine have been reported. The choice of
method often depends on the availability of starting materials and the desired scale of the
reaction.
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Synthesis Pathways for 5-Fluoro-2-formylpyridine

5-Fluoropyridine-2-methanol

Route 1

5-Fluoro-2-methylpyridine

5-Fluoro-2-nitrile pyridine

Route 2

Route 3

Oxidation
(e.g., Dess-Martin periodinane)

Bromination (NBS)
+ Urotropine/Acid Hydrolysis

Mild Reduction
(e.g., LIAIH4/AICI3)

5-Fluoro-2-formylpyridine
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General Analytical Workflow

Sample Preparation

Prepare Stock Solution Prepare Sample Create Calibration Standards
(e.g., in Methanol) (Dissolve/Dilute in Solvent) (Serial Dilution)

Chromatographic Analysis

Select Method

%)Iatile\%s Volatile

Gas Chromatography (GC) HPLC

Detection & Quantification

FID or MS Detector UV or MS Detector

N

Create Calibration Curve
(Peak Area vs. Concentration)
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Role of 5-Fluoro-2-formylpyridine in Drug Discovery

5-Fluoro-2-formylpyridine
(Key Building Block)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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